Cas no 19764-03-5 (b-D-Glucopyranose, 1-thio-,1-[3-hydroxy-N-(sulfooxy)-5-hexenimidate])

• Product Name: b-D-Glucopyranose, 1-thio-,1-[3-hydroxy-N-(sulfooxy)-5-hexenimidate]
• CAS No: 19764-03-5
• Molecular Formula: C₁₂H₂₁NO₁₀S₂
• Molecular Weight: 403.42584
• CID: 168016
• PubChem ID: 5281136

b-D-Glucopyranose, 1-thio-,1-[3-hydroxy-N-(sulfooxy)-5-hexenimidate] Properties

Names and Identifiers

• b-D-Glucopyranose, 1-thio-,1-[3-hydroxy-N-(sulfooxy)-5-hexenimidate]
• (2R,3R,4S,5R,6S)-3,4,5-trihydroxy-2-(hydroxymethyl)-6-[C-[(2S)-2-hydro xypent-4-enyl]-N-sulfonatooxy-carbonimidoyl]sulfanyl-oxane
• 1-S-[(3S)-3-hydroxy-N-(sulfonatooxy)hex-5-enimidoyl]-1-thio-beta-D-glucopyranose
• 1-Thio-beta-D-glucopyranose 1-(3-hydroxy-N-(sulfooxy)-5-hexenimidate)
• beta-D-Glucopyranose, 1-thio-, 1-(3-hydroxy-N-(sulfooxy)-5-hexenimidate)
• gluconapoleiferin(1-)
• 2-Hydroxy-4-pentenyl glucosinolate
• 1-Thio-β-D-glucopyranose 1-[(S)-N-(hydroxysulfonyloxy)-3-hydroxy-5-hexeneimidate]
• 1-Thio-β-D-glucopyranose 1-[(S)-3-hydroxy-N-(hydroxysulfonyloxy)-5-hexeneimidate]
• 1-S-[3-Hydroxy-N-(sulfooxy)hex-5-enimidoyl]-1-thiohexopyranose
• C08416
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (3S)-3-hydroxy-N-sulfooxyhex-5-enimidothioate
• 19764-03-5
• Gluconapoleiferin (2-Hydroxy-4-enyl-GS)
• Gluconapoleiferin
• NS00094465
• DTXSID20941527
• 2-hydroxypent-4-enylglucosinolate
• 1-S-[3-hydroxy-N-(sulfooxy)hex-5-enimidoyl]-1-thio-beta-S-glucopyranose
• CHEBI:79349
• 1-S-[3-hydroxy-N-(sulfonatooxy)hex-5-enimidoyl]-1-thio-beta-D-glucopyranose
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-3-hydroxy-N-sulfooxyhex-5-enimidothioate

• InChIKey： ZEGLQSKFSKZGRO-JSWRNRSKSA-N
• Inchi： InChI=1S/C12H21NO10S2/c1-2-3-6(15)4-8(13-23-25(19,20)21)24-12-11(18)10(17)9(16)7(5-14)22-12/h2,6-7,9-12,14-18H,1,3-5H2,(H,19,20,21)/b13-8+/t6?,7-,9-,10+,11-,12?/m1/s1
• SMILES： C=CCC(C/C(/SC1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O)=N\OS(=O)(O)=O)O

Computed Properties

• Exact Mass: 403.061
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 9
• Monoisotopic Mass: 403.061
• Heavy Atom Count: 25
• Complexity: 563
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Topological Polar Surface Area: 220A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: g/cm3